Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C30H33NO7/c1-6-37-29(33)24-17(3)31-23-16-22(19-9-8-10-21(15-19)36-5)26(30(34)38-7-2)28(32)27(23)25(24)18-11-13-20(35-4)14-12-18/h8-15,22,25-26,31H,6-7,16H2,1-5H3
• InChI Key: MJKSDHSGHYJRGO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC(=CC=C4)OC

Description

Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMQD, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. DMQD is a member of the quinoline family and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, it is believed that Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate exerts its therapeutic effects through the modulation of various signaling pathways in the body. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation and immune response. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have various biochemical and physiological effects. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to reduce inflammation and oxidative stress, which are known to contribute to the development of various diseases. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to have neuroprotective effects and can improve cognitive function. Additionally, Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity in animal studies. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to have a high degree of selectivity for its target molecules, which makes it a promising candidate for drug development. However, there are also limitations to the use of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of research is the development of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate as a potential therapeutic agent for the treatment of various diseases. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has shown promise in animal models of neurodegenerative diseases and cancer, and further research is needed to determine its potential efficacy in humans. Another area of research is the elucidation of the exact mechanism of action of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. Understanding how Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate exerts its therapeutic effects could lead to the development of more targeted and effective therapies. Finally, further research is needed to determine the safety and toxicity of Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in humans.

Synthesis Methods

Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized through a multi-step process that involves the reaction of 3-methoxyaniline and 4-methoxybenzaldehyde to form the intermediate 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid. This intermediate is then esterified with diethyl oxalate to form Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate.

Scientific Research Applications

Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential therapeutic properties in various scientific research studies. One study found that Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Another study found that Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can inhibit the growth of cancer cells in vitro. Diethyl 7-(3-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.